Cas no 105598-29-6 (Dipyrazino[2,3-f:2',3'-h]quinoxalinehexacarboxylic acid)

• Product Name: Dipyrazino[2,3-f:2',3'-h]quinoxalinehexacarboxylic acid
• CAS No: 105598-29-6
• MF: C₁₈H₆N₆O₁₂
• MW: 498.273243427277
• CID: 3577176
• PubChem ID: 11827177
• Update Time: 2025-07-20

Dipyrazino[2,3-f:2',3'-h]quinoxalinehexacarboxylic acid Chemical and Physical Properties

Names and Identifiers

• Dipyrazino[2,3-f:2',3'-h]quinoxalinehexacarboxylic acid
• 1,4,5,8,9,12-hexaazatriphenylenehexacarboxylic acid
• Dipyrazino[2,3-f:2',3'-h]quinoxaline-2,3,6,7,10,11-hexacarboxylic acid
• 105598-29-6
• 3,6,9,12,15,18-hexazatetracyclo[12.4.0.02,7.08,13]octadeca-1(14),2(7),3,5,8(13),9,11,15,17-nonaene-4,5,10,11,16,17-hexacarboxylic acid
• F76672
• SCHEMBL2745093
• BS-48670
• CS-0169861
• 1,4,5,8,9,12-hexaazatriphenylene-2,3,6,7,10,11-hexacarboxylic acid

• Inchi： 1S/C18H6N6O12/c25-13(26)7-8(14(27)28)20-2-1(19-7)3-5(22-10(16(31)32)9(21-3)15(29)30)6-4(2)23-11(17(33)34)12(24-6)18(35)36/h(H,25,26)(H,27,28)(H,29,30)(H,31,32)(H,33,34)(H,35,36)
• InChI Key： RJBIZFKSFXSYCQ-UHFFFAOYSA-N
• SMILES： OC(C1=C(C(=O)O)N=C2C3C(C4C(C2=N1)=NC(C(=O)O)=C(C(=O)O)N=4)=NC(C(=O)O)=C(C(=O)O)N=3)=O

Computed Properties

• Exact Mass: 498.00436965g/mol
• Monoisotopic Mass: 498.00436965g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 36
• Rotatable Bond Count: 6
• Complexity: 807
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 301Ų

Additional information on Dipyrazino[2,3-f:2',3'-h]quinoxalinehexacarboxylic acid

Exploring the Properties and Applications of Dipyrazino[2,3-f:2',3'-h]quinoxalinehexacarboxylic acid (CAS No. 105598-29-6)

Dipyrazino[2,3-f:2',3'-h]quinoxalinehexacarboxylic acid (CAS No. 105598-29-6) is a highly specialized organic compound that has garnered significant attention in the fields of materials science and advanced chemistry. This compound, characterized by its complex polycyclic structure and multiple carboxylic acid functional groups, is a subject of ongoing research due to its potential applications in organic electronics, coordination polymers, and molecular sensors. Its unique molecular architecture makes it a promising candidate for designing next-generation functional materials.

The growing interest in sustainable materials and green chemistry has led researchers to explore compounds like Dipyrazino[2,3-f:2',3'-h]quinoxalinehexacarboxylic acid for their ability to form metal-organic frameworks (MOFs). MOFs are porous materials with high surface areas, which are increasingly used in carbon capture, hydrogen storage, and catalysis. The hexacarboxylic acid groups in this compound enable strong coordination with metal ions, facilitating the creation of robust and versatile frameworks. This aligns with the global push toward renewable energy solutions and environmental remediation technologies.

In the realm of organic electronics, Dipyrazino[2,3-f:2',3'-h]quinoxalinehexacarboxylic acid is studied for its potential role in conductive polymers and photovoltaic devices. The compound's extended π-conjugated system enhances electron delocalization, a critical property for improving the efficiency of organic solar cells and light-emitting diodes (OLEDs). As the demand for flexible electronics and wearable technology rises, such materials are becoming indispensable for developing lightweight and energy-efficient devices.

Another area of interest is the compound's application in molecular recognition and chemosensing. Its multiple carboxyl groups can interact selectively with various analytes, making it useful for designing fluorescent probes and biosensors. This is particularly relevant in the context of medical diagnostics and environmental monitoring, where precision and sensitivity are paramount. Researchers are also investigating its potential in drug delivery systems, leveraging its ability to form stable complexes with bioactive molecules.

The synthesis and characterization of Dipyrazino[2,3-f:2',3'-h]quinoxalinehexacarboxylic acid require advanced techniques such as nuclear magnetic resonance (NMR), mass spectrometry, and X-ray crystallography. These methods are essential for confirming the compound's purity and structural integrity, which are crucial for its performance in high-tech applications. The compound's stability under various conditions is also a key focus, as it determines its suitability for long-term use in industrial and scientific settings.

In summary, Dipyrazino[2,3-f:2',3'-h]quinoxalinehexacarboxylic acid (CAS No. 105598-29-6) represents a fascinating intersection of chemistry and materials science. Its multifaceted applications—from energy storage to sensing technologies—highlight its versatility and potential to address some of today's most pressing challenges. As research continues to uncover new possibilities, this compound is poised to play a pivotal role in shaping the future of advanced materials and sustainable technologies.